3,3,7-Trimethyl-2,3-dihydro-1-benzofuran-4-ol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3,3,7-trimethyl-2H-1-benzofuran-4-ol
• InChI: InChI=1S/C11H14O2/c1-7-4-5-8(12)9-10(7)13-6-11(9,2)3/h4-5,12H,6H2,1-3H3
• InChI Key: OQTWYVMOFUHMDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)O)C(CO2)(C)C

Description

3,3,7-Trimethyl-2,3-dihydro-1-benzofuran-4-ol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tris(1-methylethyl)[(3,3,7-trimethyl-2,3-dihydro-1-benzofuran-4-yl)oxy]silane (Intermediate 183, 3.6 g, 10.84 mmol) was dissolved in THF (36 mL) to obtain a dark yellow solution. TBAF (8.5 g, 32.5 mmol) was added and the reaction mixture was stirred overnight at room temperature. The solvent was removed under reduced pressure. The residue was dissolved in ethyl acetate and washed with aqueous HCl, then aqueous NaHCO3 and finally brine. The organic solution was dried over Na2SO4 and evaporated to dryness and the residue was purified by flash chromatography on silica gel using cyclohexane to cyclohexane/ethyl acetate 95:5 as eluents affording the title compound (1.69 g) as colorless oil.